N'-(3,4-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,4-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide, also known as DMHN, is a synthetic compound that has been studied for its potential applications in scientific research. DMHN is a hydrazone derivative of 1-hydroxy-2-naphthoic acid and has been shown to exhibit interesting biological activities.
Mechanism of Action
N'-(3,4-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide has been shown to act as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of other enzymes, such as lipoxygenase and xanthine oxidase, that are involved in the production of reactive oxygen species (ROS) and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit interesting biochemical and physiological effects, including the ability to inhibit the production of inflammatory mediators such as prostaglandins and leukotrienes. This compound has also been shown to reduce the levels of ROS in cells and to protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
N'-(3,4-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide is a synthetic compound that can be easily synthesized in the laboratory using simple reaction conditions. This compound has been shown to exhibit interesting biological activities, making it a potentially useful tool for scientific research. However, this compound also has limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are many potential future directions for the study of N'-(3,4-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide. One possible direction is to further investigate the mechanism of action of this compound and to identify its molecular targets. Another possible direction is to explore the potential applications of this compound in the treatment of inflammatory and oxidative stress-related diseases. Finally, it may be interesting to investigate the potential use of this compound as a tool for studying the role of COX-2 and other enzymes in the production of inflammatory mediators and ROS.
Synthesis Methods
N'-(3,4-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide can be synthesized using a simple one-pot reaction between 3,4-dimethoxybenzaldehyde and 1-hydroxy-2-naphthoic acid hydrazide in the presence of a base such as sodium acetate. The reaction proceeds through the formation of an imine intermediate that is subsequently reduced to the final product.
Scientific Research Applications
N'-(3,4-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide has been studied for its potential applications in a variety of scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to exhibit interesting biological activities, including antioxidant, anti-inflammatory, and anticancer properties.
properties
IUPAC Name |
N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]-1-hydroxynaphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O4/c1-25-17-10-7-13(11-18(17)26-2)12-21-22-20(24)16-9-8-14-5-3-4-6-15(14)19(16)23/h3-12,23H,1-2H3,(H,22,24)/b21-12+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTPQIUDZLJROQR-CIAFOILYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=NNC(=O)C2=C(C3=CC=CC=C3C=C2)O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=N/NC(=O)C2=C(C3=CC=CC=C3C=C2)O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.